Structural insights into the functional origin of conjugated microporous polymers: geometry-management of porosity and electronic properties†
Chemical Communications Pub Date: 2014-01-22 DOI: 10.1039/C3CC49669D
Abstract
We report structural insights into the functional origin of conjugated microporous polymers (CMPs), by elucidating the vital role of linkage geometry in controlling the porosity, gas adsorption, conjugation, exciton transport and luminescence. This unprecedented yet crucial role of geometry constitutes a general principle for the rational design of CMPs.
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